Cas no 2680884-02-8 (3-{(benzyloxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid)

• Product Name: 3-{(benzyloxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid
• CAS No: 2680884-02-8
• MF: C₁₈H₁₈FNO₄
• MW: 331.338228702545
• CID: 5625295
• PubChem ID: 165940265
• Update Time: 2025-05-20

3-{(benzyloxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680884-02-8
• 3-{[(benzyloxy)carbonyl][(3-fluorophenyl)methyl]amino}propanoic acid
• EN300-28295769
• 3-{(benzyloxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid

• Inchi： 1S/C18H18FNO4/c19-16-8-4-7-15(11-16)12-20(10-9-17(21)22)18(23)24-13-14-5-2-1-3-6-14/h1-8,11H,9-10,12-13H2,(H,21,22)
• InChI Key： WZUNJRBLJOLDRD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN(C(=O)OCC1C=CC=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 331.12198622g/mol
• Monoisotopic Mass: 331.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(benzyloxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid

Introduction to 3-{(benzyloxy)carbonyl(3-fluorophenyl)methylamino}propanoic Acid (CAS No. 2680884-02-8)

3-{(benzyloxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid, identified by its CAS number 2680884-02-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 3-{(benzyloxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a benzyloxy carbonyl group and a 3-fluorophenylmethylamino moiety suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. These features make the compound an interesting subject for medicinal chemists and biologists alike.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a 3-fluorophenyl group in this compound may contribute to its pharmacological activity by influencing the electronic properties of the molecule and enhancing its interaction with enzymes or receptors. This aspect has been extensively studied in the context of developing novel drugs that target specific disease pathways.

The benzyloxy carbonyl group is another critical feature of this compound, often used in peptide synthesis and as a protecting group for amino acids. Its presence in 3-{(benzyloxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid suggests that the compound could be utilized in the synthesis of more complex molecules or as an intermediate in the development of new pharmaceuticals. The protective role of this group ensures that the amine functionality remains available for further chemical modifications, making it a versatile building block in synthetic chemistry.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural-activity relationships (SAR) of bioactive compounds. The study of 3-{(benzyloxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid fits well within this framework, as it allows researchers to explore how modifications to its core structure can influence its biological activity. By systematically varying substituents such as the benzyloxy carbonyl and 3-fluorophenylmethylamino groups, scientists can gain insights into the mechanisms by which these compounds interact with biological targets.

One of the most exciting aspects of this compound is its potential application in the development of treatments for neurological disorders. Fluorinated aromatic compounds have shown promise in targeting receptors and enzymes involved in conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in 3-{(benzyloxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid may enable it to modulate these pathways effectively, offering new hope for patients suffering from these debilitating conditions.

The synthesis of this compound also presents an opportunity for innovation in synthetic methodologies. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions can facilitate the construction of complex molecular frameworks efficiently. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for ensuring biological activity. The development of novel synthetic routes for compounds like 3-{(benzyloxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid can accelerate the discovery process and bring new therapeutic agents to market more quickly.

In conclusion, 3-{(benzyloxy)carbonyl(3-fluorophenyl)methylamino}propanoic acid (CAS No. 2680884-02-8) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest to develop new treatments for various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in shaping the future of drug discovery and development.